Cas no 339105-06-5 ((E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE)

• Product Name: (E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE
• CAS No: 339105-06-5
• MF: C₂₄H₂₅NO₅S
• MW: 439.524005651474
• CID: 5264863
• Update Time: 2026-03-09

(E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE
• (E)-2-{3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl}-N-(4-methylphenyl)ethene-1-sulfonamide
• Ethenesulfonamide, 2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-(4-methylphenyl)-
• (E)-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-(4-methylphenyl)ethenesulfonamide
• (E)-2-{3-methoxy-4-[(4-methoxybenzyl)oxy]phenyl}-N-(4-methylphenyl)-1-ethenesulfonamide

• Inchi： 1S/C24H25NO5S/c1-18-4-9-21(10-5-18)25-31(26,27)15-14-19-8-13-23(24(16-19)29-3)30-17-20-6-11-22(28-2)12-7-20/h4-16,25H,17H2,1-3H3/b15-14+
• InChI Key： MXLIYSMWQVQVNG-CCEZHUSRSA-N
• SMILES： S(/C=C/C1C=CC(=C(C=1)OC)OCC1C=CC(=CC=1)OC)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 645
• XLogP3: 4.6
• Topological Polar Surface Area: 82.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on (E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE

Research Update on (E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE (CAS: 339105-06-5)

In recent years, (E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE (CAS: 339105-06-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has been the subject of multiple studies due to its potential therapeutic applications, particularly in the modulation of inflammatory pathways and its role as a selective inhibitor of key enzymatic targets. The compound's unique structural features, including the (E)-ethenesulfonamide moiety and methoxy-substituted aromatic rings, contribute to its bioactivity and specificity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases and certain cancers. The research team employed a combination of molecular docking simulations and in vitro enzymatic assays to demonstrate that (E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE exhibits a 50-fold selectivity for COX-2 over COX-1, with an IC50 value of 0.12 μM. This selectivity profile suggests potential advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in terms of reduced gastrointestinal side effects.

Further pharmacological characterization was reported in a 2024 European Journal of Pharmacology article, which evaluated the compound's pharmacokinetic properties and in vivo efficacy. The study utilized a rat model of rheumatoid arthritis, showing that oral administration of the compound at 10 mg/kg significantly reduced paw swelling and inflammatory cytokine levels (TNF-α and IL-6) without observable hepatotoxicity. Notably, the researchers identified that the compound's plasma half-life (t1/2 = 8.2 hours) and oral bioavailability (F = 67%) make it a promising candidate for further development.

Structural-activity relationship (SAR) studies have provided insights into the importance of the (E)-configuration and the 4-methoxybenzyloxy substitution pattern for maintaining biological activity. A recent computational chemistry analysis published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that these structural elements facilitate optimal binding to the COX-2 active site through hydrogen bonding with Ser530 and hydrophobic interactions with the side chains of Val349 and Leu352.

Current research directions include the exploration of this compound's potential in oncology applications. Preliminary data presented at the 2024 American Association for Cancer Research annual meeting demonstrated that the compound inhibits angiogenesis in a dose-dependent manner in human umbilical vein endothelial cell (HUVEC) assays, with complete inhibition observed at 5 μM concentration. These findings suggest possible utility in anti-angiogenic cancer therapies, though further preclinical studies are warranted.

In conclusion, (E)-2-(3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)-N-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE represents a chemically and pharmacologically interesting molecule with demonstrated anti-inflammatory properties and emerging potential in cancer research. The compound's favorable selectivity profile and pharmacokinetic characteristics support its continued investigation as a lead compound for therapeutic development. Future studies should focus on comprehensive toxicological evaluation and the exploration of structural analogs to optimize both efficacy and safety profiles.